Cas no 4842-45-9 ( )

  structure
  structure
Product Name: 
CAS No:4842-45-9
MF:C21H18O
MW:286.367025852203
CID:931944
PubChem ID:233432
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-triphenylpropan-1-one
    • 4842-45-9
    • SCHEMBL6203944
    • NSC-31948
    • DVSJRMGIJOSODD-UHFFFAOYSA-N
    • 1,2,3-triphenyl-propan-1-one
    • 1,2,3-triphenyl-1-propanone
    • NSC31948
    • DTXSID30283526
    •  
    • Inchi: 1S/C21H18O/c22-21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15,20H,16H2
    • InChI Key: DVSJRMGIJOSODD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.136
  • Monoisotopic Mass: 286.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 429°C at 760 mmHg
  • Flash Point: 186.6°C
  • Refractive Index: 1.608
  • PSA: 17.07000
  • LogP: 4.89580
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